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Introduction

Fexlamose (also known as AER-01) is an investigational thiol-modified carbohydrate mucolytic
agent. Its primary mechanism of action is the cleavage of disulfide bridges that cross-link mucin
polymers in mucus. This action liquefies thickened mucus, suggesting a potential therapeutic
application in muco-obstructive lung diseases, including cystic fibrosis (CF).[1][2] While
currently in Phase 2 clinical trials for Chronic Obstructive Pulmonary Disease (COPD) and
asthma, its potential utility in CF warrants exploration.[3]

This document provides detailed, albeit proposed, application notes and experimental protocols
for evaluating the efficacy of Fexlamose in established cystic fibrosis research models. As of
the latest available information, specific preclinical data for Fexlamose in dedicated CF models
(e.g., CFTR-mutant cell lines, patient-derived organoids, or CF animal models) have not been
publicly released. The following protocols are therefore based on the compound's known
mechanism and standard methodologies for assessing mucolytic agents in the context of CF
research.
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Mechanism of Action

Fexlamose acts directly on the mucus gel layer. In cystic fibrosis, dehydration and altered ion
transport lead to the formation of thick, tenacious mucus characterized by highly cross-linked
mucin polymers. Fexlamose, a thiol-saccharide, is designed to penetrate this mucus layer and
break the disulfide (-S-S-) bonds that contribute to its high viscosity and elasticity, resulting in

liquefaction of the mucus plugs.[4][1][2]
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Caption: Fexlamose cleaves disulfide bonds in mucin polymers.

Quantitative Data Summary (Hypothetical)

The following tables present hypothetical data to illustrate the expected outcomes of
Fexlamose application in various CF research models. These are not based on published

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15623112/docs?utm_src=pdf-body#fexlamose-application-notes-and-protocols-for-cystic-fibrosis-research-models
https://www.benchchem.com/product/b15623112/docs?utm_src=pdf-body#fexlamose-application-notes-and-protocols-for-cystic-fibrosis-research-models
https://aertherapeutics.com/aer-therapeutics-announces-first-patient-dosed-in-phase-2-clinical-trial-of-fexlamose-in-chronic-obstructive-pulmonary-disease/
https://aertherapeutics.com/our-science/
https://www.prnewswire.com/news-releases/aer-therapeutics-closes-36-million-series-a-to-advance-development-of-aer-01-an-innovative-mucolytic-for-the-treatment-of-lung-diseases-301796014.html
https://www.benchchem.com/product/b15623112/docs?utm_src=pdf-body-img#fexlamose-application-notes-and-protocols-for-cystic-fibrosis-research-models
https://www.benchchem.com/product/b15623112/docs?utm_src=pdf-body#fexlamose-application-notes-and-protocols-for-cystic-fibrosis-research-models
https://www.benchchem.com/product/b15623112/docs?utm_src=pdf-body#fexlamose-application-notes-and-protocols-for-cystic-fibrosis-research-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623112?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

results but are representative of the endpoints used to evaluate mucolytic agents.

Table 1: In Vitro Mucolytic Activity in CF Sputum

Viscosity Elasticity (G')
Treatment Group Concentration Reduction (%) Reduction (%)

(Mean * SD) (Mean * SD)
Vehicle Control - 0%5 05
Fexlamose 1 mg/mL 35+8 45+ 10
Fexlamose 5 mg/mL 65+ 12 75+ 15

| N-acetylcysteine | 5 mg/mL |40 +9 |50 + 11 |

Table 2: Effect on Mucus Transport in CF Human Bronchial Epithelial (HBE) Cells

Mucus Velocity Ciliary Beat
Cell Type Treatment (umlsec) (Mean * Frequency (Hz)
SD) (Mean * SD)
CF HBE .
Vehicle Control 5+2 85+1.0
(F508del/F508del)
CF HBE
Fexlamose (1 mg/mL) 25%5 86+1.2
(F508del/F508del)

| Non-CF HBE | Vehicle Control | 45+8|12.0+1.5|

Table 3: In Vivo Efficacy in BENaC-Overexpressing Mouse Model
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. Bronchoalveolar
Airway Mucus

Route of . Lavage (BAL)
Treatment Group . . Plugging Score
Administration Inflammatory Cell
(Mean * SD)
Count (x1074)
Wild-Type + Saline Inhalation 0.5%+0.2 51
BENaC-Tg + Saline Inhalation 45+0.38 50+ 10

| BENaC-Tg + Fexlamose | Inhalation | 1.5+ 05|20+ 7 |

Note: The BENaC-overexpressing mouse is a model of muco-obstructive lung disease that
shares features with CF, such as airway mucus dehydration and plugging.[5] One vendor of
Fexlamose notes its use in this model to decrease mucus plugging and inflammation.[6]

Experimental Protocols

The following are detailed protocols for assessing the mucolytic properties of Fexlamose in
common CF research models.

Protocol 1: Rheological Analysis of Human CF Sputum

Objective: To quantify the effect of Fexlamose on the viscosity and elasticity of expectorated
sputum from CF patients.

Materials:

Freshly collected, unprocessed sputum from CF patients.

Fexlamose powder.

Phosphate-buffered saline (PBS) pH 7.4.

Cone-plate or parallel-plate rheometer.

Low-protein binding microcentrifuge tubes.

Method:
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o Prepare stock solutions of Fexlamose in PBS at various concentrations (e.g., 10x final
concentration).

o Gently homogenize the sputum sample by slow mixing to ensure consistency. Avoid high-
speed vortexing to prevent mechanical degradation of mucin polymers.

 Aliquot equal volumes of sputum (e.g., 200 uL) into microcentrifuge tubes.

o Add Fexlamose solution or PBS (vehicle control) to the sputum aliquots at a 1:10 ratio. Mix
gently by inversion.

¢ Incubate samples at 37°C for a defined period (e.g., 30 minutes).
o Carefully load the treated sputum sample onto the lower plate of the rheometer.
o Lower the cone or upper plate to the appropriate gap setting.

o Perform an oscillatory frequency sweep (e.g., 0.1 to 10 Hz) at a constant, low strain within
the linear viscoelastic region.

e Record the storage modulus (G', elasticity) and loss modulus (G", viscosity).

e Analyze the data to determine the percent reduction in viscosity and elasticity compared to
the vehicle control.

Protocol 2: Mucociliary Clearance in Air-Liquid Interface
(ALI) Cultures

Objective: To assess the effect of Fexlamose on mucus transport over differentiated CF human
bronchial epithelial (HBE) cells.

Materials:
» Differentiated CF HBE cells cultured on permeable supports (e.g., Transwells).
» Fexlamose solution in a nebulization-compatible buffer.

o Fluorescent microspheres (e.g., 1 um diameter).
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 Live-cell imaging microscope with environmental control (37°C, 5% CO2).

¢ Image analysis software (e.g., ImageJ with particle tracking plugins).

Method:

o Confirm the presence of a mucus layer on the apical surface of the ALI cultures.

» Apply a solution of fluorescent microspheres suspended in PBS to the apical surface and
allow them to settle into the mucus layer.

e Place the culture plate on the microscope stage and acquire baseline videos of microsphere
movement to determine pre-treatment mucus velocity.

o Expose the apical surface of the cultures to an aerosolized solution of Fexlamose or vehicle
control using a suitable nebulizer system.

o Immediately after exposure, begin acquiring time-lapse videos at multiple locations on each
culture insert.

» Use patrticle tracking software to measure the velocity of individual microspheres.

o Calculate the average mucus velocity for each condition and compare the post-treatment
velocities to baseline.

Proposed Experimental Workflow

The following diagram outlines a logical workflow for the preclinical evaluation of a novel
mucolytic agent like Fexlamose in the context of cystic fibrosis research.
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Caption: Proposed preclinical workflow for Fexlamose in CF models.

Conclusion

Fexlamose, with its targeted mucolytic mechanism, represents a promising candidate for
further investigation as a supportive therapy in cystic fibrosis. While direct evidence in CF-
specific models is currently lacking, the protocols and frameworks outlined here provide a
robust starting point for researchers to evaluate its potential. Rigorous preclinical assessment
using these established models will be crucial to determine if Fexlamose can offer a
meaningful benefit to individuals with cystic fibrosis by alleviating the burden of mucus
obstruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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